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Compound of Interest

Compound Name: 5-Chloro-AB-PINACA

Cat. No.: B594202

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-AB-PINACA is a synthetic cannabinoid receptor agonist (SCRA) that has emerged
among the vast number of novel psychoactive substances.[1][2] As a derivative of AB-PINACA,
it belongs to the indazole-3-carboxamide class of SCRAs, which are known for their potent
agonistic activity at the cannabinoid receptors CB1 and CB2.[1] This technical guide provides a
comprehensive overview of the chemical properties, synthesis, analytical characterization, and
known pharmacological activities of 5-Chloro-AB-PINACA, with a focus on providing
researchers with the necessary information for its scientific investigation.

Chemical Profile

o |[UPAC Name: N-[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]-1-(5-chloropentyl)indazole-3-
carboxamide[2]

e Synonyms: 5CI-AB-PINACA, 5-chloro ABP
e CAS Number: 1801552-02-2[2]
e Molecular Formula: C1sH25CIN4O2[3]

e Molecular Weight: 364.9 g/mol [1]
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The molecular structure of 5-Chloro-AB-PINACA is characterized by an indazole core, a 5-
chloropentyl tail at the N1 position of the indazole ring, and an L-valinamide group attached via
an amide linkage at the C3 position.[1] The presence of the chlorine atom on the pentyl tail is
the distinguishing feature of this analog compared to its parent compound, AB-PINACA.

Synthesis and Characterization

The synthesis of 5-Chloro-AB-PINACA typically follows a convergent synthetic route common
for indazole-3-carboxamide synthetic cannabinoids.[1] This process generally involves two key
stages: N-alkylation of the indazole core followed by an amide coupling reaction.[1]

A plausible synthetic workflow is outlined below:
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General Synthetic Workflow for 5-Chloro-AB-PINACA

Indazole-3-carboxylic acid
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;

5-Chloro-AB-PINACA
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Simplified CB1 Receptor Signaling Pathway
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General In Vitro Pharmacological Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b594202
https://www.cfsre.org/images/monographs/5Cl-AB-PINACA_100518_NMSLabs_Report.pdf
https://www.caymanchem.com/product/9001857/5-chloro-ab-pinaca
https://www.benchchem.com/product/b594202#iupac-name-for-5-chloro-ab-pinaca
https://www.benchchem.com/product/b594202#iupac-name-for-5-chloro-ab-pinaca
https://www.benchchem.com/product/b594202#iupac-name-for-5-chloro-ab-pinaca
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b594202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

